2-(3,4-Diaminophenyl)propanoic acid
Cat. No. B8602317
M. Wt: 180.20 g/mol
InChI Key: WSIMVXQVVYUESF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08084484B2
Procedure details
To the flask was added EtOH/H2O (3.5:1, 45 mL) followed by 2-(4-Amino-3-nitro-phenyl)-propionic acid (5.73 g, 27.3 mmol) and 10% palladium carbon (117 mg) at room temperature. The reaction mixture was hydrogenated and stirred for 5 hrs at 64 psi then filtered through celite bed, and washed with EtOH. The filtrate was concentrated in vacuo. The residue was purified by flash column chromatography on silica gel using CH2Cl2:MeOH (10:1) as eluant.
Name
palladium carbon
Quantity
117 mg
Type
catalyst
Reaction Step One
Name
EtOH H2O
Quantity
45 mL
Type
solvent
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
[NH2:1][C:2]1[CH:7]=[CH:6][C:5]([CH:8]([CH3:12])[C:9]([OH:11])=[O:10])=[CH:4][C:3]=1[N+:13]([O-])=O>[C].[Pd].CCO.O>[NH2:13][C:3]1[CH:4]=[C:5]([CH:8]([CH3:12])[C:9]([OH:11])=[O:10])[CH:6]=[CH:7][C:2]=1[NH2:1] |f:1.2,3.4|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
5.73 g
|
|
Type
|
reactant
|
|
Smiles
|
NC1=C(C=C(C=C1)C(C(=O)O)C)[N+](=O)[O-]
|
|
Name
|
palladium carbon
|
|
Quantity
|
117 mg
|
|
Type
|
catalyst
|
|
Smiles
|
[C].[Pd]
|
Step Two
|
Name
|
EtOH H2O
|
|
Quantity
|
45 mL
|
|
Type
|
solvent
|
|
Smiles
|
CCO.O
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
stirred for 5 hrs at 64 psi
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
then filtered through celite bed
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with EtOH
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
The filtrate was concentrated in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was purified by flash column chromatography on silica gel
|
Outcomes
Product
Details
Reaction Time |
5 h |
|
Name
|
|
|
Type
|
|
|
Smiles
|
NC=1C=C(C=CC1N)C(C(=O)O)C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
